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Compound of Interest

Compound Name: Nitro blue diformazan

Cat. No.: B108707 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Nitro blue diformazan (NBF) is the intensely colored, water-insoluble end-product resulting

from the reduction of the water-soluble tetrazolium salt, Nitro blue tetrazolium chloride (NBT).

This conversion serves as a widely utilized indicator for redox activity in various biological

systems. This technical guide provides a comprehensive overview of the physical and chemical

properties of NBF, alongside detailed experimental protocols for its application in key research

areas.

Core Physical and Chemical Properties
The fundamental characteristics of Nitro blue diformazan and its precursor, Nitro blue

tetrazolium chloride, are summarized below. These properties are crucial for understanding its

behavior in experimental settings, including its spectral characteristics for quantification and its

solubility for proper handling and analysis.

Nitro blue diformazan (NBF)
Nitro blue diformazan is the reduced form of NBT and is the chromophore measured in

assays.
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Property Value Source(s)

Molecular Formula C₄₀H₃₂N₁₀O₆ [1][2]

Molecular Weight 748.75 g/mol [3][4]

Appearance
Dark blue/purple, insoluble

precipitate
[5][6]

CAS Number 16325-01-2 [1]

Nitro blue tetrazolium chloride (NBT)
NBT is the water-soluble precursor salt that is reduced to form the colored formazan.

Property Value Source(s)

Molecular Formula C₄₀H₃₀Cl₂N₁₀O₆ [7]

Molecular Weight 817.64 g/mol [7]

Appearance Light yellow crystalline powder [8]

Melting Point ~200 °C (decomposes) [8]

CAS Number 298-83-9 [7]

Quantitative Data
Spectral Properties
The quantification of formazan is typically performed spectrophotometrically after solubilization.

The absorption maximum can vary slightly depending on the solvent used.
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Compound Solvent λmax (nm)

Molar
Extinction
Coefficient (ε)
(M⁻¹cm⁻¹)

Source(s)

Nitro blue

diformazan

Dimethyl

sulfoxide

(DMSO)

~560-620

120,000 (at 730

nm for

diformazan)

[9][10]

Nitro blue

monoformazan

Dimethyl

sulfoxide

(DMSO)

~520-550

235,000 (at 680

nm for

monoformazan)

[9]

Nitro blue

tetrazolium

chloride

Water 257 61,300 [10]

Solubility
Nitro blue diformazan is notoriously insoluble in aqueous solutions, a property that is

exploited for its localization in histochemical staining. For quantitative analysis, it must be

solubilized in an organic solvent.
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Compound Solvent Solubility Source(s)

Nitro blue diformazan
Dimethyl sulfoxide

(DMSO)
Soluble [11][12]

Potassium hydroxide

(KOH) and DMSO

Soluble (method for

solubilization)
[11]

Chloroform
Soluble (for extraction

from tissues)
[6]

Nitro blue tetrazolium

chloride
Water 10 mg/mL [10]

Ethanol 5 mg/mL [10]

2-Methoxyethanol 20 mg/mL [10]

Dimethyl sulfoxide

(DMSO)
5 mg/mL

DMSO:PBS (pH 7.2)

(1:1)
0.5 mg/mL

Chemical Reactions and Signaling Pathways
The reduction of NBT to formazan is a hallmark of superoxide production, often initiated by the

activity of NADPH oxidase (NOX) in phagocytic cells.

NBT Reduction by Superoxide
The ditetrazolium salt NBT undergoes a two-step reduction by superoxide anions (O₂⁻), first

forming a red, water-insoluble monoformazan intermediate, and then the final dark blue, water-

insoluble diformazan.[6]

Nitro Blue Tetrazolium (NBT)
(Yellow, water-soluble)

Monoformazan Intermediate
(Red, insoluble)

+ 2O₂⁻ Nitro Blue Diformazan (NBF)
(Blue/Purple, insoluble)

+ 2O₂⁻

Click to download full resolution via product page
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Figure 1: Stepwise reduction of NBT to monoformazan and diformazan.

NADPH Oxidase (NOX) Signaling Pathway
In phagocytic cells, the activation of the NADPH oxidase enzyme complex is a primary source

of superoxide for NBT reduction. This pathway is critical in the innate immune response and is

implicated in various pathologies. The assembly and activation of the NOX2 complex involves

the translocation of cytosolic subunits to the membrane-bound cytochrome b₅₅₈.
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Start: Adherent cells in culture

Incubate cells with stimulus
(e.g., PMA) for desired time

Add NBT solution (e.g., 1 mg/mL)
to the cell culture medium

Incubate for 1-2 hours at 37°C
(Formation of formazan precipitate)

Gently wash cells with PBS
to remove extracellular NBT

Add solubilization solution
(e.g., 2M KOH then DMSO)

Measure absorbance at ~620 nm
using a microplate reader

End: Quantify superoxide production
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Start: Membrane after incubation
with AP-conjugated secondary antibody

Wash membrane thoroughly with TBST
(Tris-Buffered Saline with Tween 20)

Prepare fresh BCIP/NBT working solution

Incubate the membrane in the
BCIP/NBT solution at room temperature

Monitor for the appearance of
dark blue/purple precipitate at the

location of the target protein

Stop the reaction by washing the
membrane extensively with deionized water

Dry the membrane for documentation

End: Visualize target protein bands

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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